3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid

• IUPAC Name: 3-hydroxy-4-[3-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H12O4/c15-8-9-2-1-3-10(6-9)12-5-4-11(14(17)18)7-13(12)16/h1-7,15-16H,8H2,(H,17,18)
• InChI Key: KOUCDRFASYEMPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O)CO
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID40689070
• Molecular Weight: 244.24 g/mol
• CAS No.: 1261969-89-4

Description

3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid is an organic compound that belongs to the class of hydroxybenzoic acids It is characterized by the presence of hydroxyl groups attached to the benzene ring, which imparts unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid can be achieved through several methods. One common approach involves the hydroxylation of a suitable precursor, followed by further functionalization to introduce the hydroxymethyl group. For instance, starting from a methyl-substituted benzoic acid, hydroxylation can be performed using reagents like hydrogen peroxide in the presence of a catalyst .

Industrial Production Methods: In industrial settings, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced catalysts, and controlled temperature and pressure conditions to facilitate the desired transformations efficiently .

Chemical Reactions Analysis

Types of Reactions: 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the hydroxyl groups to hydrogen atoms, resulting in a less functionalized aromatic ring.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Halogenation using bromine or chlorination using chlorine gas.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of less functionalized aromatic compounds.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for various chemical processes

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl groups can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. For example, it may inhibit certain enzymes or modulate signaling pathways involved in inflammation or cancer progression .

Comparison with Similar Compounds

Salicylic acid: Known for its use in acne treatment and as an anti-inflammatory agent.

p-Hydroxybenzoic acid: Used as a preservative in cosmetics and pharmaceuticals.

Protocatechuic acid: Exhibits antioxidant and anti-inflammatory properties.

Uniqueness: 3-Hydroxy-4-(3-hydroxymethylphenyl)benzoic acid is unique due to the presence of both hydroxyl and hydroxymethyl groups, which confer distinct chemical reactivity and potential biological activities. This combination of functional groups is not commonly found in other hydroxybenzoic acids, making it a valuable compound for research and industrial applications .